2,2,2-Trifluoro-N-(hex-5-EN-1-YL)-N-methylacetamide

• CAS No.: 922520-05-6
• Molecular Formula: C9H14F3NO
• Molecular Weight: 209.21 g/mol
• IUPAC Name: 2,2,2-trifluoro-N-hex-5-enyl-N-methylacetamide
• InChI: InChI=1S/C9H14F3NO/c1-3-4-5-6-7-13(2)8(14)9(10,11)12/h3H,1,4-7H2,2H3
• InChI Key: ITZWEBSHEPGYRN-UHFFFAOYSA-N
• Canonical SMILES: CN(CCCCC=C)C(=O)C(F)(F)F

Description

2,2,2-Trifluoro-N-(hex-5-EN-1-YL)-N-methylacetamide is a useful research compound. Its molecular formula is C9H14F3NO and its molecular weight is 209.21 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods I

Procedure details

At 0° C. and under nitrogen atmosphere, sodium hydride (60% dispersion in mineral oil, 31.5 g, 1.28 eq.) was slowly added to a cooled solution of N-methyl-2,2,2-trifluoroacetamide (100 g, 1.28 eq.) in DMF (500 mL). The reaction mixture was stirred for 2 hrs at 0° C. and 6-bromo-1-hexene (100 g, 1 eq.) was added dropwise for 45 min. The reaction mixture was allowed to warm up to room temperature and was stirred for 3 days. The reaction mixture was poured into water and extracted three times with EtOAc. The combined organic layers were dried over anhydrous sodium sulphate, and evaporated under reduced pressure. The resulting residue was purified by chromatography on silica gel (petroleum ether/EtOAc) to yield compound 1a as colourless oil in 56% yield. 1H NMR (DMSO-d6, 400 MHz) δ (ppm) 1.27-1.38 (m, 2H), 1.48-1.60 (m, 2H), 2-2.06 (m, 2H), 2.93 (m, 3H), 3.35-3.40 (m, 2H), 4.92-5.04 (m, 2H), 5.73-5.83 (m, 1H).

Synthesis routes and methods II

Procedure details

Sodium hydride (1.05 eq) was slowly added at 0° C. to a solution of N-methyltrifluoro-acetamide (25 g) in DMF (140 mL). The mixture was stirred for 1 h at room temperature under nitrogen. Then, a solution of bromohexene (32.1 g) in DMF (25 mL) was added dropwise and the mixture was heated to 70° C. for 12 hours. The reaction mixture was poured on water (200 mL) and extracted with ether (4×50 mL), dried (MgSO4), filtered and evaporated to give 35 g of the target product 18 as a yellowish oil which was used without further purification in the next step.